Cas no 100888-17-3 (1-Butoxy-2-octyloxy-ethane)

1-Butoxy-2-octyloxy-ethane structure
1-Butoxy-2-octyloxy-ethane structure
Product Name:1-Butoxy-2-octyloxy-ethane
CAS No:100888-17-3
MF:C14H30O2
MW:230.386805057526
CID:2623015
PubChem ID:53428093
Update Time:2025-04-21

1-Butoxy-2-octyloxy-ethane Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL17393526
    • 1-BUTOXY-2-OCTYLOXY-ETHANE
    • Octane, 1-(2-butoxyethoxy)-
    • DTXSID80699734
    • 100888-17-3
    • 1-Butoxy-2-octyloxy-ethane
    • Inchi: 1S/C14H30O2/c1-3-5-7-8-9-10-12-16-14-13-15-11-6-4-2/h3-14H2,1-2H3
    • InChI Key: MDWQMPAXVXBCDY-UHFFFAOYSA-N
    • SMILES: O(CCOCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 230.224580195Da
  • Monoisotopic Mass: 230.224580195Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 13
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 18.5Ų
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd